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Compound of Interest

Compound Name: 5,15-Dimethyltritriacontane

Cat. No.: B15425309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties and

structural characteristics of 5,15-Dimethyltritriacontane. Due to the limited availability of

specific experimental data for this compound in publicly accessible literature, this document

also includes general information on the synthesis and properties of branched alkanes to

provide a broader context for researchers.

Core Chemical Properties
Quantitative data for many of the core chemical properties of 5,15-Dimethyltritriacontane are

not readily available in scientific literature. The following table summarizes the known

information.
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Property Value Source

Molecular Formula C35H72 ChemBK[1]

Molecular Weight 492.95 g/mol ChemBK[1]

CAS Number 110371-78-3 ChemBK[1]

Melting Point Not available

Boiling Point Not available

Density Not available

Solubility Not available

Chemical Structure
5,15-Dimethyltritriacontane is a long-chain branched alkane. Its structure consists of a 33-

carbon backbone (tritriacontane) with two methyl groups attached at the 5th and 15th carbon

positions.

IUPAC Name: 5,15-dimethyltritriacontane

The structure can be represented as:

Synthesis and Characterization
Specific experimental protocols for the synthesis of 5,15-Dimethyltritriacontane are not

detailed in the available literature. However, the synthesis of high-molecular-weight branched

alkanes generally involves multi-step organic chemistry procedures. Common strategies

include coupling reactions of smaller alkyl chains or the modification of long-chain precursors.

A general approach to synthesizing such molecules could involve:

Grignard Reactions: Coupling of appropriate Grignard reagents with alkyl halides.

Wittig Reactions: Formation of the carbon backbone through the reaction of a phosphorane

with an aldehyde or ketone, followed by reduction of the resulting alkene.
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Friedel-Crafts Alkylation: While more common for aromatic compounds, variations can be

used to introduce alkyl branches onto a long chain.

Characterization of a synthesized long-chain branched alkane like 5,15-
Dimethyltritriacontane would typically involve:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the positions of the methyl

branches and the overall structure of the carbon backbone.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern,

confirming the elemental composition.

Gas Chromatography (GC): To assess the purity of the compound.

Biological Activity and Signaling Pathways
There is currently no specific information available in the scientific literature regarding the

biological activity or involvement in any signaling pathways of 5,15-Dimethyltritriacontane.

Branched alkanes are components of various natural waxes and oils and can have diverse

biological roles, but the specific functions of this particular isomer are unknown.

Experimental Protocols and Further Research
The absence of detailed experimental protocols for 5,15-Dimethyltritriacontane highlights an

area for potential future research. The synthesis and subsequent characterization of this

compound would be the first step in exploring its physical, chemical, and potential biological

properties.

For researchers interested in investigating this molecule, the following experimental workflow

could be considered:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15425309?utm_src=pdf-body
https://www.benchchem.com/product/b15425309?utm_src=pdf-body
https://www.benchchem.com/product/b15425309?utm_src=pdf-body
https://www.benchchem.com/product/b15425309?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15425309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Characterization

Property Determination Biological Screening

Design Synthetic Route Execute Synthesis Purification

NMR Spectroscopy Mass Spectrometry Gas Chromatography

Measure Physical Properties
(MP, BP, Density) Determine Solubility In vitro Assays Cell-based Studies

Click to download full resolution via product page

Caption: Proposed experimental workflow for the synthesis and characterization of 5,15-
Dimethyltritriacontane.

This guide serves as a foundational document on 5,15-Dimethyltritriacontane. As new

research becomes available, this information will undoubtedly be expanded. Researchers are

encouraged to contribute to the body of knowledge on this and other long-chain branched

alkanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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